2-(Tert-butyl)-7-fluoro-1h-indol-5-amine

• IUPAC Name: 2-tert-butyl-7-fluoro-1H-indol-5-amine
• InChI: InChI=1S/C12H15FN2/c1-12(2,3)10-5-7-4-8(14)6-9(13)11(7)15-10/h4-6,15H,14H2,1-3H3
• InChI Key: KTLSWZVKSGUACG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=CC(=CC(=C2N1)F)N
• Molecular Formula: C12H15FN2
• DSSTOX Substance ID: DTXSID601244780
• Molecular Weight: 206.26 g/mol
• CAS RN: 952664-95-8

Description

The compound “2-(Tert-butyl)-7-fluoro-1h-indol-5-amine” is a complex organic molecule. It likely contains an indole group, which is a common structure in many natural products and pharmaceuticals. The “2-(Tert-butyl)” and “7-fluoro” parts suggest that it has a tert-butyl group and a fluorine atom attached to the indole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as “2-tert-Butylphenol” can be prepared by acid-catalyzed alkylation of phenol with isobutene.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the indole ring, a tert-butyl group, and a fluorine atom. The exact structure would depend on the specific locations of these groups on the indole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. For example, tert-butyl groups can undergo elimination reactions via the E2 mechanism.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, tert-butyl alcohol, a related compound, is a colorless solid that is miscible with water, ethanol, and diethyl ether.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, many indole-containing compounds have biological activity and can interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, tert-butyl alcohol, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, research on similar compounds such as “2-tert-Butyl-4-methoxyphenol” is currently focused on expanding the scope of PISA initiations, morphologies, and applications.

Synthesis routes and methods

Procedure details

To a solution of 2-tert-butyl-7-fluoro-5-nitro-1H-indole (2.0 g, 8.5 mmol) in MeOH (20 mL) was added Ni (0.3 g) under nitrogen atmosphere. The reaction mixture was stirred under hydrogen atmosphere (1 atm) at room temperature overnight. The catalyst was filtered off through the celite pad and the filtrate was evaporated under vacuum. The crude product was purified by column chromatography on silica gel (petroleum ether/ethyl acetate 100:1) to give 2-tert-butyl-7-fluoro-1H-indol-5-amine (550 mg, 24%). 1H NMR (300 MHz, CDCl3) δ 7.87 (brs, 1H), 6.64 (d, J=1.5 Hz, 1H), 6.37 (dd, J=1.8, 12.3 Hz, 1H), 6.11 (dd, J=2.4, 3.6 Hz, 1H), 1.39 (s, 9H). MS (ESI) m/z (M+H+) 207.